Cas no 31936-91-1 (Benzo[1,2-b:5,4-b']dithiophene-4-ol,acetate (9CI))

• Product Name: Benzo[1,2-b:5,4-b']dithiophene-4-ol,acetate (9CI)
• CAS No: 31936-91-1
• MF: C₁₂H₈O₂S₂
• MW: 248.320720672607
• CID: 310654
• PubChem ID: 288500
• Update Time: 2025-04-19

Benzo[1,2-b:5,4-b']dithiophene-4-ol,acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-b:5,4-b']dithiophene-4-ol,acetate (9CI)
• Benzo[1,2-b_5,4-b']dithiophen-4-ol, acetate
• 4-Acetoxybenzo[1,2b:4,5b']dithiophen
• 4-acetoxybenzo[1,2-b:4,5-b']dithiophene
• 4-Acetoxybenzo[1,2-b:5,4-b']dithiophen
• 4-acetoxybenzo[1,2-b:5,4-b']dithiophene
• 4-Acetoxybenzo< 1,2b:4,5b'> dithiophen
• 4-acetoxybenzo< 1,2-b:4,5-b'> dithiophene
• 4-acetoxybenzo< 1,2-b:5,4-b'> dithiophene
• AC1L69P7
• AC1Q62CJ
• Acetic acid 1,5-dithia-s-indacen-4-yl ester
• AG-F-06575
• AR-1H6333
• CTK4G7939
• NSC149714
• SureCN6993194
• DTXSID50953835
• NSC149712
• NSC-149712
• 31936-91-1
• SCHEMBL7004530
• benzo[1,2-b:5,4-b']bisthiophen-4-yl acetate
• Benzo[1,4-b']dithiophen-4-ol, acetate

• Inchi： 1S/C12H8O2S2/c1-7(13)14-12-8-2-4-15-10(8)6-11-9(12)3-5-16-11/h2-6H,1H3
• InChI Key： SPKBOPNIPVVFET-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C1C(C=CS1)=C2OC(C)=O

Computed Properties

• Exact Mass: 247.99664
• Monoisotopic Mass: 247.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 417.7°Cat760mmHg
• Flash Point: 206.4°C
• Refractive Index: 1.736
• PSA: 26.3
• LogP: 4.04130